Cas no 2228812-88-0 (2-methoxy-2-1-(5-methylfuran-2-yl)cyclopropylacetic acid)

• Product Name: 2-methoxy-2-1-(5-methylfuran-2-yl)cyclopropylacetic acid
• CAS No: 2228812-88-0
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 6415598
• PubChem ID: 165660038
• Update Time: 2025-06-12

2-methoxy-2-1-(5-methylfuran-2-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-1-(5-methylfuran-2-yl)cyclopropylacetic acid
• 2-methoxy-2-[1-(5-methylfuran-2-yl)cyclopropyl]acetic acid
• EN300-1817914
• 2228812-88-0

• Inchi： 1S/C11H14O4/c1-7-3-4-8(15-7)11(5-6-11)9(14-2)10(12)13/h3-4,9H,5-6H2,1-2H3,(H,12,13)
• InChI Key： KCULQBWTMYUKRH-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(C2=CC=C(C)O2)CC1

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.7Ų

Additional information on 2-methoxy-2-1-(5-methylfuran-2-yl)cyclopropylacetic acid

Introduction to 2-methoxy-2-1-(5-methylfuran-2-yl)cyclopropylacetic acid (CAS No. 2228812-88-0)

2-methoxy-2-1-(5-methylfuran-2-yl)cyclopropylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228812-88-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid core, which is a structural motif known for its potential bioactivity and versatility in medicinal chemistry. The presence of a methylfuran substituent at the 1-position and a methoxy group at the 2-position further enhances its molecular complexity and functional diversity, making it a subject of interest for synthetic chemists and biologists alike.

The structural features of 2-methoxy-2-1-(5-methylfuran-2-yl)cyclopropylacetic acid contribute to its unique chemical properties. The cyclopropyl ring, being a small, rigid three-membered carbon cycle, introduces steric constraints that can influence the compound's interactions with biological targets. Additionally, the methylfuran moiety, derived from furan derivatives, is known to exhibit various pharmacological effects due to its ability to engage in hydrogen bonding and π-stacking interactions. These characteristics make the compound a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in cyclopropyl-containing compounds due to their reported efficacy in modulating biological pathways. For instance, derivatives of cyclopropylacetic acid have shown potential in inhibiting enzymes involved in inflammation and pain signaling. The specific arrangement of functional groups in 2-methoxy-2-1-(5-methylfuran-2-yl)cyclopropylacetic acid suggests that it may interact with proteins or enzymes in novel ways, potentially leading to therapeutic applications.

One of the most compelling aspects of this compound is its synthetic accessibility. The presence of both the methoxy and methylfuran groups provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological profile. This flexibility is particularly valuable in drug development, where optimizing potency, selectivity, and pharmacokinetic properties are critical. Recent advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, making it feasible to conduct large-scale screening programs.

The pharmacological potential of 2-methoxy-2-1-(5-methylfuran-2-yl)cyclopropylacetic acid has not yet been fully explored, but preliminary studies suggest that it may exhibit activities relevant to several therapeutic areas. For example, the cyclopropyl group has been associated with anti-inflammatory effects in some contexts, while the methylfuran moiety could contribute to analgesic or anti-proliferative properties. These hypotheses are supported by computational modeling studies that predict favorable binding interactions between this compound and target proteins.

Furthermore, the compound's structural similarity to known bioactive molecules suggests that it may serve as a scaffold for developing new drugs. By leveraging structure-based drug design principles, researchers can modify key functional groups while retaining the core pharmacophore responsible for biological activity. This approach has been successfully applied in other areas of medicinal chemistry, leading to the discovery of novel therapeutic agents.

The synthesis of 2-methoxy-2-1-(5-methylfuran-2-yl)cyclopropylacetic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the cyclopropyl ring, followed by functional group interconversions to introduce the methoxy and methylfuran substituents. These reactions often require careful optimization to ensure high yields and purity, but recent innovations in catalytic systems have made these processes more efficient.

In conclusion, 2-methoxy-2-1-(5-methylfuran-2-yl)cyclopropylacetic acid (CAS No. 2228812-88-0) represents an exciting opportunity for pharmaceutical research. Its unique structural features and potential bioactivities make it a valuable candidate for further investigation. As synthetic methods continue to improve and computational tools become more sophisticated, compounds like this one are likely to play an increasingly important role in the development of new medicines.